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Compound of Interest

Compound Name: Rhodium-106

CAS No.: 14234-34-5

Cat. No.: B1219547

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rhodium-106 (Rh-106) is a high-energy beta-emitting radionuclide that has garnered interest

primarily for therapeutic applications in nuclear medicine. It is produced from the decay of its

parent, Ruthenium-106 (Ru-106), which has a longer half-life, making the pair suitable for a

generator system. This document provides a detailed overview of Rhodium-106, its properties,

and protocols relevant to its application. It is important to note that due to its decay

characteristics, Rhodium-106 is not suitable for standard diagnostic imaging techniques like

Positron Emission Tomography (PET) or Single Photon Emission Computed Tomography

(SPECT). Its utility lies in targeted radionuclide therapy (TRT).

Physicochemical and Nuclear Properties of
Rhodium-106
Rhodium-106 is characterized by its short half-life and the emission of high-energy beta

particles, which are effective for causing localized cytotoxic damage to target tissues, such as
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tumors.

Table 1: Key Properties of Ruthenium-106 and Rhodium-
106

Property Ruthenium-106 (Parent) Rhodium-106 (Daughter)

Half-life 373.59 days 29.80 seconds[1][2][3]

Decay Mode Beta (β-) Beta (β-)[1][2][4]

Max Beta Energy (Eβmax) 0.0394 MeV 3.541 MeV[2]

Mean Beta Energy (Eβmean) 0.010 MeV 1.411 MeV[1]

Principal Gamma Emissions

(Energy, Intensity)
None

511.9 keV (20.4%), 621.9 keV

(9.9%), 1050.4 keV (1.56%)[5]

Suitability for Medical Applications: Diagnostic
Imaging vs. Radionuclide Therapy
The utility of a radionuclide in nuclear medicine is determined by its decay properties.

Diagnostic imaging requires emissions that can be detected externally with high spatial

resolution, while therapy requires emissions that deposit a high amount of energy locally to

destroy target cells.

Unsuitability for Diagnostic Imaging (PET/SPECT)
PET Imaging: PET relies on the detection of two 511 keV gamma photons produced by

positron-electron annihilation. Rhodium-106 decays via beta-minus (electron) emission, not

positron emission, and is therefore unsuitable for PET imaging.[6]

SPECT Imaging: While Rhodium-106 does emit gamma photons, they are not ideal for

SPECT.[7] The high-energy beta emissions result in significant bremsstrahlung radiation

(secondary X-rays), which can degrade image quality and complicate quantification.[8]

Furthermore, the primary value of Rh-106 is its potent beta emission for therapy, making its

use solely for imaging inefficient and exposing the patient to unnecessary high-energy beta
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radiation. The challenges of imaging with high-energy beta emitters are a significant barrier.

[6]

Suitability for Radionuclide Therapy
Rhodium-106 is well-suited for therapeutic applications due to its:

High-Energy Beta Particles: The maximum beta energy of 3.54 MeV allows for a significant

range of action in tissue, making it effective for treating larger tumors.[7]

High Linear Energy Transfer (LET): The high energy deposited over a short distance leads to

efficient cell killing.

Short Half-Life: The very short half-life of Rh-106 ensures that the radiation dose is delivered

quickly.

Generator System Availability: The long half-life of its parent, Ru-106, allows for the creation

of a radionuclide generator, providing a readily available source of Rh-106.

The logical relationship between Rhodium-106's properties and its medical application is

visualized below.

Rhodium-106 Properties

Medical Application Suitability

Decay Mode: Beta-Minus (β⁻)

Suitable for Radionuclide Therapy

 Localized cell kill

High Beta Energy (3.54 MeV)

 High cytotoxicity

Gamma Emissions (suboptimal)

Unsuitable for Diagnostic Imaging

 Poor SPECT quality

No Positron (β⁺) Emission

 Incompatible with PET

Click to download full resolution via product page

Caption: Suitability of Rhodium-106 for medical applications.
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Production and Supply: The 106Ru/106Rh Generator
Rhodium-106 is obtained from a radionuclide generator system where it is in secular

equilibrium with its long-lived parent, Ruthenium-106.[5]
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Caption: Production pathway of Rhodium-106 via a generator system.

Experimental Protocols
While Rhodium-106 is not commonly used for developing systemic targeted

radiopharmaceuticals due to handling challenges, the following protocols provide a general
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framework adaptable for labeling targeting molecules like antibodies or peptides with metallic

radionuclides eluted from a generator.

Protocol: Elution of 106Rh from a 106Ru/106Rh
Generator
This protocol describes the general procedure for obtaining Rh-106 from a commercial or

laboratory-prepared generator.

Materials:

106Ru/106Rh generator (e.g., alumina-based)

Sterile, pyrogen-free eluent (e.g., 0.9% NaCl or dilute HCl, as specified by manufacturer)

Shielded, sterile, evacuated collection vial

Lead shielding for generator and collection vial

Calibrated dose calibrator

Procedure:

Place the generator in a lead-shielded fume hood.

Aseptically connect the eluent vial to the generator's inlet port.

Place the shielded, sterile collection vial at the generator's outlet port.

Allow the eluent to pass through the generator column, collecting the 106Rh-containing

eluate in the collection vial.

After elution, remove the collection vial and measure the total activity using a dose calibrator

in the appropriate setting.

Record the elution yield (percentage of available 106Rh recovered).

Protocol: Quality Control of 106Rh Eluate
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Purpose: To ensure the purity and quality of the Rhodium-106 eluate before radiolabeling.

Parameters to Test:

Radionuclidic Purity: Test for breakthrough of the parent 106Ru. This can be done by

measuring the sample in a gamma spectrometer at time points several hours apart. The

presence of the longer-lived 106Ru will become apparent as the short-lived 106Rh decays.

Radiochemical Purity: Determine the chemical form of the rhodium (e.g., Rh3+). This is

typically assessed using radio-thin layer chromatography (radio-TLC) or radio-high-

performance liquid chromatography (radio-HPLC).

pH: Measure the pH of the eluate using a pH meter or pH strips to ensure it is suitable for the

subsequent labeling reaction.

Sterility and Endotoxin Levels: For in vivo applications, tests for sterility and bacterial

endotoxins are mandatory.

Table 2: Typical Quality Control Specifications for 106Rh
Eluate

Parameter Specification Method

Radionuclidic Purity > 99.9% 106Rh Gamma Spectroscopy

106Ru Breakthrough < 0.01% Gamma Spectroscopy

Radiochemical Purity > 95% as desired species Radio-TLC / Radio-HPLC

pH
4.5 - 7.5 (application

dependent)
pH meter / strips

Generalized Protocol: Radiolabeling of a Monoclonal
Antibody with 106Rh
This is a representative protocol for conjugating a metallic radionuclide to an antibody using a

bifunctional chelator.[9][10]

Workflow Diagram:
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Caption: General workflow for antibody radiolabeling.

Procedure:
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Conjugation: React the antibody with a bifunctional chelator (e.g., DOTA-NHS-ester) in a

suitable buffer (e.g., phosphate or carbonate buffer, pH 8.5-9.0) for a specified time at room

temperature or 4°C.

Purification of Immunoconjugate: Remove unconjugated chelator from the antibody-chelator

conjugate using size exclusion chromatography (e.g., PD-10 column).

Radiolabeling:

Add the purified immunoconjugate to a reaction vial.

Add the pH-adjusted 106Rh eluate.

Incubate the reaction mixture at an optimized temperature (e.g., 37-45°C) for 30-60

minutes.

Final Purification: Purify the radiolabeled antibody from unchelated 106Rh, again using size

exclusion chromatography.

Quality Control of Final Product:

Radiochemical Purity: Assess using radio-HPLC or instant thin-layer chromatography

(ITLC) to determine the percentage of 106Rh successfully attached to the antibody.

Immunoreactivity: Perform a cell-binding assay using target-antigen-positive cells to

ensure the antibody's binding capability is retained after labeling.

Stability: Test the stability of the radiolabeled antibody in human serum at 37°C over time.

Protocol: Preclinical Evaluation of a 106Rh-labeled
Therapeutic Agent
This protocol outlines a typical workflow for the preclinical assessment of a novel therapeutic

radiopharmaceutical.
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Caption: Workflow for preclinical evaluation of a radiotherapeutic agent.

Procedure:

In Vitro Studies:

Binding Affinity: Determine the binding affinity (Kd) of the 106Rh-labeled agent to its target

receptor on cancer cells.
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Internalization: Quantify the rate and extent to which the agent is internalized by target

cells after binding.

Cytotoxicity: Assess the ability of the 106Rh-labeled agent to kill cancer cells in culture.

In Vivo Studies (using an appropriate animal model, e.g., tumor-xenograft mice):

Biodistribution: Inject a cohort of animals with the 106Rh-labeled agent. At various time

points, euthanize the animals and measure the radioactivity in all major organs and the

tumor to determine uptake and clearance.

Efficacy Study: Treat tumor-bearing animals with a therapeutic dose of the 106Rh-agent.

Monitor tumor growth over time compared to control groups (untreated, vehicle only,

unlabeled agent).

Toxicity Study: Monitor animals for signs of toxicity (weight loss, behavioral changes).

Perform histopathology and blood analysis at the end of the study to assess any damage

to normal organs.

Dosimetry and Safety Considerations
Due to the high energy of its beta emissions, handling Rhodium-106 requires stringent

radiation safety protocols.

Shielding: Use low atomic number materials like acrylic or aluminum as primary shielding to

minimize bremsstrahlung production. High-Z materials like lead can be used as secondary

shielding.[8]

Handling: Minimize handling time and maximize distance from the source. Use remote

handling tools whenever possible.

Dosimetry: Personnel handling 106Rh should wear whole-body and extremity dosimeters to

monitor radiation exposure.

Waste Management: All radioactive waste must be segregated and stored for decay or

disposed of according to institutional and regulatory guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1219547?utm_src=pdf-custom-synthesis#bc-rfq
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_HTMLs/Rh-106.htm
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Rh106
https://periodictable.com/Isotopes/045.106/index.dm.html
http://www.lnhb.fr/nuclides/Rh-106_tables.pdf
https://www.pnas.org/doi/10.1073/pnas.1907571116
https://pmc.ncbi.nlm.nih.gov/articles/PMC11300492/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11300492/
https://www.mdpi.com/1424-8247/16/10/1460
https://www.tandfonline.com/doi/full/10.1080/02841860802245163
https://pubmed.ncbi.nlm.nih.gov/2503873/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4095879/
https://www.benchchem.com/product/b1219547/docs#application-notes-and-protocols-rhodium-106-in-radionuclide-therapy
https://www.benchchem.com/product/b1219547/docs#application-notes-and-protocols-rhodium-106-in-radionuclide-therapy
https://www.benchchem.com/product/b1219547/docs#application-notes-and-protocols-rhodium-106-in-radionuclide-therapy
https://www.benchchem.com/product/b1219547/docs#application-notes-and-protocols-rhodium-106-in-radionuclide-therapy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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